Cas no 2098113-81-4 (4-(Pyridin-4-yl)piperazine-1-carboximidamide)

• Product Name: 4-(Pyridin-4-yl)piperazine-1-carboximidamide
• CAS No: 2098113-81-4
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 5044948
• Update Time: 2025-06-13

4-(Pyridin-4-yl)piperazine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-4-yl)piperazine-1-carboximidamide
• 4-pyridin-4-ylpiperazine-1-carboximidamide
• 4-(Pyridin-4-yl)piperazine-1-carboximidamide

• Inchi： 1S/C10H15N5/c11-10(12)15-7-5-14(6-8-15)9-1-3-13-4-2-9/h1-4H,5-8H2,(H3,11,12)
• InChI Key： KVEWEPPUFZNZFG-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CC=2)CCN(C(=N)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: -0.2
• Topological Polar Surface Area: 69.2

Additional information on 4-(Pyridin-4-yl)piperazine-1-carboximidamide

Recent Advances in the Study of 4-(Pyridin-4-yl)piperazine-1-carboximidamide (CAS: 2098113-81-4): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 4-(Pyridin-4-yl)piperazine-1-carboximidamide (CAS: 2098113-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various therapeutic applications, including but not limited to, kinase inhibition and antimicrobial activity. The following research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 4-(Pyridin-4-yl)piperazine-1-carboximidamide, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, such as microwave-assisted organic synthesis and flow chemistry, have been employed to achieve these goals. These techniques have not only enhanced the efficiency of the synthesis but also reduced the environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, 4-(Pyridin-4-yl)piperazine-1-carboximidamide has demonstrated promising results as a kinase inhibitor. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have shown that this compound exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for the development of novel therapeutics. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

Additionally, the antimicrobial properties of 4-(Pyridin-4-yl)piperazine-1-carboximidamide have been explored in recent research. The compound has shown activity against a range of bacterial and fungal pathogens, including multidrug-resistant strains. This finding is particularly significant in the context of the growing global threat of antimicrobial resistance. Researchers are now working to understand the molecular basis of its antimicrobial activity and to develop derivatives with enhanced efficacy and reduced toxicity.

Despite these promising findings, challenges remain in the development of 4-(Pyridin-4-yl)piperazine-1-carboximidamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 4-(Pyridin-4-yl)piperazine-1-carboximidamide (CAS: 2098113-81-4) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a subject of ongoing investigation. Future studies should focus on optimizing its properties and exploring its full range of biological effects, paving the way for its eventual use in medicine.